Cas no 288401-03-6 (4H-1-Benzopyran-4-one,6-fluoro-2-(4-hydroxyphenyl)-)

4H-1-Benzopyran-4-one,6-fluoro-2-(4-hydroxyphenyl)- structure
288401-03-6 structure
Product Name:4H-1-Benzopyran-4-one,6-fluoro-2-(4-hydroxyphenyl)-
CAS No:288401-03-6
MF:C15H9FO3
MW:256.228567838669
CID:248910
PubChem ID:21177885
Update Time:2025-04-19

4H-1-Benzopyran-4-one,6-fluoro-2-(4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,6-fluoro-2-(4-hydroxyphenyl)-
    • 6-fluoro-2-(4-hydroxyphenyl)chromen-4-one
    • 6-FLUORO-4'-HYDROXYFLAVONE
    • DTXSID60611131
    • 6-Fluoro-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
    • MB01412
    • FT-0644349
    • SCHEMBL15232231
    • 288401-03-6
    • 6-FLUORO-2-(4-HYDROXYPHENYL)-4H-CHROMEN-4-ONE
    • Inchi: 1S/C15H9FO3/c16-10-3-6-14-12(7-10)13(18)8-15(19-14)9-1-4-11(17)5-2-9/h1-8,17H
    • InChI Key: BRTJQCAAPSCLBW-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)C(C=C(C1C=CC(=CC=1)O)O2)=O

Computed Properties

  • Exact Mass: 256.05400
  • Monoisotopic Mass: 256.05357231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.408
  • Boiling Point: 434.7°C at 760 mmHg
  • Flash Point: 216.7°C
  • Refractive Index: 1.646
  • PSA: 50.44000
  • LogP: 3.30470
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